Brain Penetration: ST-401 Achieves Micromolar Brain Concentrations — a Critical Differentiator from Clinically Used MTAs That Cannot Cross the BBB
ST-401 is an exceptionally rare brain-penetrant MTA. Following a single i.p. injection at the acute maximum tolerated dose (150 mg/kg) in mice, ST-401 reached micromolar brain concentrations with a brain/plasma ratio of 2.2 and a brain half-life of approximately 6 hours [1]. Even at lower doses (20 and 5 mg/kg), ST-401 sustained micromolar brain levels, which exceed its in vitro antitumor IC50 values by orders of magnitude [1]. By contrast, colchicine, vincristine, and nocodazole — all colchicine-site MTAs — are known substrates of P-glycoprotein and other efflux transporters, rendering them effectively excluded from the brain parenchyma at clinically tolerable doses [2]. This is not a potency difference but a binary presence/absence gate: most MTAs never reach the target tissue in neuro-oncological indications.
| Evidence Dimension | Brain concentration and brain/plasma ratio after systemic administration |
|---|---|
| Target Compound Data | ST-401: micromolar brain concentrations at 150 mg/kg i.p.; brain/plasma ratio = 2.2; brain t₁/₂ ≈ 6 h [1] |
| Comparator Or Baseline | Most clinically used MTAs (colchicine, vincristine, nocodazole): undetectable or sub-therapeutic brain levels due to P-gp-mediated efflux at the BBB |
| Quantified Difference | Brain/plasma ratio of 2.2 (indicating active or passive brain penetration) vs. brain/plasma ratios typically <0.1 for comparator MTAs; categorical difference in CNS exposure |
| Conditions | Pharmacokinetic analysis in C57BL/6 mice; LC–MS quantification of ST-401 in plasma and brain homogenates; acute MTD (150 mg/kg i.p.) and lower-dose regimens [1] |
Why This Matters
For any neuro-oncology research program or preclinical glioblastoma study, selecting a non-brain-penetrant MTA guarantees zero target tissue exposure and precludes meaningful in vivo efficacy, while ST-401 represents one of the very few MTA chemical scaffolds demonstrating validated brain penetration.
- [1] Horne EA, Diaz P, Cimino PJ, et al. A brain-penetrant microtubule-targeting agent that disrupts hallmarks of glioma tumorigenesis. Neuro-Oncology Advances. 2020;3(1):vdaa165. doi:10.1093/noajnl/vdaa165 View Source
- [2] Calinescu AA, Kamson DO, Juhász C, et al. Microtubule targeting agents in glioma. Translational Cancer Research. 2016;5(Suppl 1):S54–S60. doi:10.21037/tcr.2016.06.12. [Class-level review establishing BBB exclusion of conventional MTAs.] View Source
